Cas no 523-73-9 (Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)-)

• Product Name: Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)-
• CAS No: 523-73-9
• Molecular Formula: C₁₉H₂₈O₃
• Molecular Weight: 304.42382
• CID: 372883
• PubChem ID: 119037

Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)- Properties

Names and Identifiers

• Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)-
• Flavoglaucin
• 2-heptyl-3,6-dihydroxy-5-(3-methylbut-2-enyl)benzaldehyde
• 2-Heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)benzaldehyde
• BS-1106
• CCRIS 6491
• 2-Heptyl-3,6-dihydroxy-5-(3-methyl-2-butenyl)benzaldehyde
• Benzaldehyde, 2-heptyl-3,6-dihydroxy-5-(3-methyl-2-butenyl)-
• 523-73-9
• Benzaldehyde, 2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)-
• CHEBI:68188
• 7TTH54XZQ5
• DTXSID60200327
• CHEMBL1813664
• 6-Heptyl-3-(3-methyl-2-butenyl)gentisaldehyde
• Q27136682
• NCGC00381406-01!2-heptyl-3,6-dihydroxy-5-(3-methylbut-2-enyl)benzaldehyde
• AKOS040761739

• InChIKey： RGRXZGKXEJHPQQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H28O3/c1-4-5-6-7-8-9-16-17(13-20)19(22)15(12-18(16)21)11-10-14(2)3/h10,12-13,21-22H,4-9,11H2,1-3H3
• SMILES： CCCCCCCC1=C(C=C(C(=C1C=O)O)CC=C(C)C)O

Computed Properties

• Exact Mass: 304.20400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Monoisotopic Mass: 304.204
• Heavy Atom Count: 22
• Complexity: 347
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.7
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• LogP: 4.93190
• PSA: 57.53000
• Refractive Index: 1.555
• Boiling Point: 433.7±45.0 °C at 760 mmHg
• Melting Point: 105.5-109.0 ºC
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 230.2±25.2 °C
• Solubility: Insuluble (2.3E-3 g/L) (25 ºC),
• Color/Form: Yellow powder
• Density: 1.053±0.06 g/cm3 (20 ºC 760 Torr),

Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)- Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃

Benzaldehyde,2-heptyl-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)- Customs Data

• HS CODE：2912499000
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylated hydroquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylated hydroquinones